(1R,3aR,7aR)-1-((1R)-1,5-Dimethylhexyl)octahydro-7a-methyl-4H-inden-4-one

• IUPAC Name: (1R,3aR,7aR)-7a-methyl-1-[(2R)-6-methylheptan-2-yl]-2,3,3a,5,6,7-hexahydro-1H-inden-4-one
• InChI: InChI=1S/C18H32O/c1-13(2)7-5-8-14(3)15-10-11-16-17(19)9-6-12-18(15,16)4/h13-16H,5-12H2,1-4H3/t14-,15-,16+,18-/m1/s1
• InChI Key: ATMUYWZMPLKPEJ-XLMAVXFVSA-N
• Canonical SMILES: CC(C)CCCC(C)C1CCC2C1(CCCC2=O)C
• Isomeric SMILES: C[C@H](CCCC(C)C)[C@H]1CC[C@@H]2[C@@]1(CCCC2=O)C
• Molecular Formula: C18H32O
• Molecular Weight: 264.4 g/mol
• CAS RN: 66251-18-1

Description

“(1R,3aR,7aR)-1-((1R)-1,5-Dimethylhexyl)octahydro-7a-methyl-4H-inden-4-one” is a chemical compound. It is offered by Benchchem for CAS No. 66251-18-1.

Scientific Research Applications

Antibacterial Action on Helicobacter pylori

(1R,3aR,7aR)-1-((1R)-1,5-Dimethylhexyl)octahydro-7a-methyl-4H-inden-4-one, also known as Grundmann's ketone, has been found to exhibit selective antibacterial action against Helicobacter pylori, a pathogen linked with gastric cancer. This compound, derived from the decomposition of vitamin D3, interacts with the membrane lipid constituents of H. pylori, causing bacteriolysis. Its efficacy against drug-resistant strains of H. pylori highlights its potential in developing new antibacterial substances (Wanibuchi et al., 2018).

Structural Analysis and Hydrogen Bonding Studies

Structural analysis and hydrogen bonding studies of similar compounds, such as the diastereomers of α,4-dimethyl-2-oxocyclohexaneacetic acids, have been conducted. These studies provide insights into the molecular conformations and interactions, which are crucial for understanding the chemical behavior and potential applications of such compounds (Davison et al., 2005).

Enzymatic Hydrolysis Studies

Enzymatic hydrolysis has been employed to produce enantiomers of related indene compounds. For example, hydrolases with opposite enantiopreference were utilized to prepare both enantiomers of (1R,7aR)-(-)- and (1S,7aS)-(+)-3,6,7,7a-tetrahydro-1-hydroxy-7a-methyl-1H-inden-5(2H)-one, indicating the potential for enantioselective synthesis in medicinal chemistry (Lo et al., 2004).

Synthetic Methodology Development

Studies have also been conducted on the synthetic methodologies for structurally related compounds, such as the total synthesis of derivatives like des-AB-cholestane-8β,9α-diol. These methodologies are important for the synthesis of complex molecules and could be applicable to the synthesis of (1R,3aR,7aR)-1-((1R)-1,5-Dimethylhexyl)octahydro-7a-methyl-4H-inden-4-one and its derivatives (Bolton et al., 1971).

Synthesis routes and methods

Procedure details

[1R-(1β(R*),3aα,7aβ)] octahydro-1-(1,5-dimethylhexyl)-7a-methyl-4H-inden-4-ol (2.66 g, 0.01 mol) (prepared as described in Inhoffen et al., F. Chem. Ber. 1957, 90.664), sodium metaperiodate (7.48 g), ruthenium (III) chloride hydrate (0.207 g, 10 mol %), carbon tetrachloride (40 ml), acetonitrile (40 ml) and pH 7.0 buffer (monobasic potassium phosphate-sodium hydroxide, 0.05M in water) (52 ml) were stirred vigorously by mechanical stirring for 68 hours at 45° C. After this period, 30 ml water was added and this was extracted with methylene chloride (2×40 ml). The extracts were combined, dried over magnesium sulfate and evaporated. Flash chromatography (hexanes -EtOAc=20:1, later 4:1) afforded 0.73 g (26%) of [1R-(1β(R*), 3aα, 7aβ)]octahydro-1-(1,5-dimethylhexyl)-7a-methyl-4H-inden-4-one, the compound of formula III, and 1.15 g (41%) of [1R-(1β(R*), 3aα, 4β, 7aβ)]octahydro-1-(5-hydroxy-1,5-dimethylhexyl)-7a-methyl-4H-inden-4-one, the compound of formula I, as a pale yellow oil which solidifies upon standing in the freezer.